Cas no 228252-33-3 (Cyclohexanecarboxylicacid, 1-amino-4-methyl-, propyl ester)

• Product Name: Cyclohexanecarboxylicacid, 1-amino-4-methyl-, propyl ester
• CAS No: 228252-33-3
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 245093
• PubChem ID: 43248013
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1-amino-4-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-amino-4-methyl-, propyl ester
• Cyclohexanecarboxylic acid, 1-amino-4-methyl-, propyl ester (9CI)
• 228252-33-3
• Cyclohexanecarboxylic acid,1-amino-4-methyl-,propyl ester(9ci)

• Inchi： 1S/C11H21NO2/c1-3-8-14-10(13)11(12)6-4-9(2)5-7-11/h9H,3-8,12H2,1-2H3
• InChI Key： KWOKNDOVDNZCAG-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1(CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.54750